Aluminum zirconium bromide
Description
However, zirconium tetrabromide (ZrBr₄) and aluminum bromide (AlBr₃) are well-documented individual compounds.
Properties
CAS No. |
100402-39-9 |
|---|---|
Molecular Formula |
AlBrZr+3 |
Molecular Weight |
198.11 |
IUPAC Name |
aluminum;bromine;zirconium |
InChI |
InChI=1S/Al.Br.Zr/q+3;; |
InChI Key |
ZKYKMCWYXRIMAG-UHFFFAOYSA-N |
SMILES |
[Al+3].[Br].[Zr] |
Origin of Product |
United States |
Comparison with Similar Compounds
Zirconium Tetrabromide (ZrBr₄)
- Molecular Formula : Br₄Zr .
- Molecular Weight : 410.84 g/mol .
- CAS Registry Number : 13777-25-8 .
- Structure : Tetrahedral geometry with zirconium in the +4 oxidation state .
- Applications : Used in synthetic chemistry for preparing zirconium hydrides , catalysts in petrochemical processes , and as a precursor in materials science.
- Thermochemical Data: Enthalpy of formation (ΔfH°): Not explicitly provided, but NIST-JANAF tables report thermochemical properties for ZrBr₂ and ZrBr₄ . Stability: Decomposes upon heating, releasing toxic bromine gases .
Comparison with Similar Bromide Compounds
Aluminum Bromide (AlBr₃)
Titanium Tetrabromide (TiBr₄)
- Molecular Formula : Br₄Ti.
- Molecular Weight : 367.48 g/mol.
- CAS Registry Number : 7789-68-5.
- Structure : Similar tetrahedral geometry to ZrBr₄, with Ti⁴⁺ center.
- Applications : Used in semiconductor doping and as a catalyst in polymer production.
- Safety : Moisture-sensitive, releases HBr upon hydrolysis.
Zirconium Dibromide (ZrBr₂)
Comparative Data Table
Key Research Findings and Industrial Relevance
Q & A
Q. What are the established synthesis methods for zirconium(IV) bromide (ZrBr₄), and what critical parameters ensure high-purity yields?
Zirconium(IV) bromide is synthesized via:
- Carbothermic Reaction : Bromination of zirconium oxide (ZrO₂) with carbon at elevated temperatures, followed by sublimation to purify the product .
- Hydrogen Bromide Treatment : Reaction of zirconium borohydride complexes with HBr to yield ZrBr₄ .
Key Parameters : - Temperature control (e.g., 450°C under 15 atm for melting ).
- Sublimation under vacuum to remove impurities .
- Use of anhydrous conditions to prevent hydrolysis to oxybromides .
Q. What safety protocols are critical for handling aluminum bromide (AlBr₃) in laboratory settings?
AlBr₃ is hygroscopic and reacts violently with water, releasing HBr gas. Key precautions include:
Q. Which characterization techniques are recommended for verifying the purity and structure of zirconium bromide compounds?
- X-ray Diffraction (XRD) : To confirm crystalline phase purity (e.g., tetrahedral ZrBr₄ vs. polymeric structures) .
- Thermogravimetric Analysis (TGA) : To assess thermal stability and decomposition pathways .
- Spectroscopy (FTIR, Raman) : For identifying Br-Zr vibrational modes and detecting hydrolyzed products (e.g., ZrOBr₂) .
Advanced Research Questions
Q. How can surface degradation during zirconium hydroxide precursor drying be mitigated for bromide synthesis?
Zirconium hydroxide (Zr(OH)₄) precursors often suffer from particle coalescence during drying, reducing surface area. Strategies include:
- Surfactant Templating : Cetyltrimethylammonium bromide (CTAB) stabilizes particles, preserving porosity .
- Freeze-Drying : Prevents capillary forces that cause aggregation during conventional drying .
- Solvent Exchange : Gradual replacement of water with low-polarity solvents (e.g., ethanol) minimizes shrinkage .
Q. How can Reference Intensity Ratio (RIR) methods resolve phase discrepancies in mixed aluminum-zirconium systems?
RIR-based quantitative XRD analysis compares experimental peak intensities to reference databases to:
- Identify Phases : Distinguish ZrBr₄ from AlBr₃ or mixed oxybromides in multi-component samples .
- Quantify Ratios : Calculate phase percentages using integrated peak intensities (e.g., 92% ZrBr₄ vs. 7% AlBr₃ in a simulated dataset) .
Limitations : Requires high-purity reference standards and calibration for hygroscopic samples .
Q. What computational approaches reconcile contradictions in thermodynamic data for zirconium-aluminum-bromide systems?
- Density Functional Theory (DFT) : Models formation enthalpies (e.g., ΔHf of ZrBr₄) to validate experimental data .
- Phase Diagram Modeling : Predicts stability regions for ZrBr₄-AlBr₃ mixtures under varying temperatures/pressures .
- Error Analysis : Identifies outliers in solution calorimetry data caused by moisture contamination or incomplete reactions .
Q. How do synthesis routes impact the catalytic activity of zirconium bromide in organic transformations?
ZrBr₄’s Lewis acidity is sensitive to synthesis conditions:
- Sublimed ZrBr₄ : Higher purity enhances catalytic efficiency in Friedel-Crafts alkylation .
- Hydrothermal Methods : Yield nanoscale ZrBr₄ with increased surface area but lower thermal stability .
- Doping with Aluminum : Al³⁺ incorporation alters Brønsted acidity, affecting reaction selectivity .
Methodological Tables
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